Dabigatran Acyl-β-D-Glucuronide Trifluoroacetic Acid Salt (80per cent)
Overview
Description
Dabigatran Acyl-β-D-Glucuronide Trifluoroacetic Acid Salt (80per cent), also known as Dabigatran Acyl-β-D-Glucuronide Trifluoroacetic Acid Salt (80per cent), is a useful research compound. Its molecular formula is C₃₃H₃₄F₃N₇O₁₁ and its molecular weight is 761.66. The purity is usually 95%.
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Properties
Molecular Formula |
C₃₃H₃₄F₃N₇O₁₁ |
|---|---|
Molecular Weight |
761.66 |
Synonyms |
N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine β-D-Glucopyranuronosyl Ester Trifluoroacetic Acid Salt; |
Origin of Product |
United States |
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